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Compound of Interest

Compound Name: 4-Bromo-2-ethylbenzaldehyde

CAS No.: 1114808-89-7

Cat. No.: B1374599

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist's Foreword: In the landscape of modern synthetic chemistry and

drug discovery, the strategic selection of building blocks is paramount to the successful

construction of novel molecular architectures. 4-Bromo-2-ethylbenzaldehyde, with its unique

substitution pattern, presents itself as a versatile intermediate. The interplay between the

electron-withdrawing bromine atom and the ortho-directing ethyl group, coupled with the

reactive aldehyde functionality, offers a rich scaffold for a multitude of chemical transformations.

This guide is intended to serve as a comprehensive technical resource, providing not only

procedural details but also the underlying chemical principles that govern the utility of this

compound. Our focus will be on delivering actionable insights and robust protocols to empower

researchers in their scientific endeavors.

Chemical Identity and Significance
4-Bromo-2-ethylbenzaldehyde is an aromatic aldehyde with the chemical formula C₉H₉BrO.

[1] Its structure is characterized by a benzene ring substituted with a bromine atom at the 4-

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1374599#bc-rfq
https://www.benchchem.com/product/b1374599/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-bromo-2-ethylbenzaldehyde
https://www.benchchem.com/product/b1374599/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-4-bromo-2-ethylbenzaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromo-2-ethylbenzaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1374599?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


position, an ethyl group at the 2-position, and a formyl (aldehyde) group at the 1-position. The

Chemical Abstracts Service (CAS) number for this compound is 1114808-89-7.[2]

The strategic placement of these functional groups imparts a unique reactivity profile to the

molecule. The aldehyde serves as a versatile handle for various carbon-carbon and carbon-

heteroatom bond-forming reactions. The bromine atom is a key functional group for cross-

coupling reactions, while the ethyl group provides steric and electronic influence, which can be

exploited to achieve regioselectivity in subsequent transformations. These features make 4-
Bromo-2-ethylbenzaldehyde a valuable starting material in the synthesis of complex organic

molecules, including active pharmaceutical ingredients (APIs) and materials with novel

electronic properties.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of a reagent is fundamental

to its effective application in synthesis and process development. The following table

summarizes the key properties of 4-Bromo-2-ethylbenzaldehyde.

Property Value Source

CAS Number 1114808-89-7 [2]

Molecular Formula C₉H₉BrO [1]

Molecular Weight 213.07 g/mol [1][2]

Appearance Light yellow to yellow liquid [3]

Boiling Point (Predicted) 277.7 ± 28.0 °C [3]

Density (Predicted) 1.419 ± 0.06 g/cm³ [3]

SMILES CCC1=C(C=CC(=C1)Br)C=O [1][4]

InChIKey
SQLKXUKAJYHRNP-

UHFFFAOYSA-N
[1]
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The synthesis of 4-Bromo-2-ethylbenzaldehyde can be effectively achieved through the

formylation of a corresponding organometallic precursor. The following protocol describes a

reliable method starting from 4-bromo-2-ethyl-1-iodobenzene.[3]

Reaction Scheme
The overall transformation involves a halogen-metal exchange followed by quenching with a

formylating agent, in this case, N,N-dimethylformamide (DMF).

Reactants

Process

Product

4-Bromo-2-ethyl-1-iodobenzene

Halogen-Metal Exchange
(Iodo to Lithio)

Anhydrous THF or Et2O
-78 °C to 0 °C

n-Butyllithium (n-BuLi) N,N-Dimethylformamide (DMF)

Formylation

Aqueous Workup
(HCl quench)

4-Bromo-2-ethylbenzaldehyde
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Caption: Synthetic workflow for 4-Bromo-2-ethylbenzaldehyde.

Step-by-Step Methodology
Materials:

4-Bromo-2-ethyl-1-iodobenzene

n-Butyllithium (n-BuLi) in hexanes (typically 1.6 M or 2.5 M)

Anhydrous N,N-dimethylformamide (DMF)

Anhydrous diethyl ether or tetrahydrofuran (THF)

Dilute hydrochloric acid (e.g., 1 M HCl)

Ethyl acetate

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate or sodium sulfate

Inert gas (Argon or Nitrogen)

Procedure:

Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stir bar,

a thermometer, and a nitrogen/argon inlet, add 4-bromo-2-ethyl-1-iodobenzene (1.0

equivalent) and dissolve it in anhydrous diethyl ether or THF.

Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

Halogen-Metal Exchange: Slowly add n-butyllithium (1.1 equivalents) dropwise to the cooled

solution, ensuring the internal temperature does not rise significantly. Stir the mixture at -78

°C for 30-60 minutes.
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Formylation: Add anhydrous DMF (1.2 equivalents) dropwise to the reaction mixture at -78

°C. A color change is typically observed.

Warming: After the addition of DMF is complete, allow the reaction mixture to slowly warm to

room temperature and stir for an additional 1-2 hours.

Reaction Monitoring: The progress of the reaction can be monitored by thin-layer

chromatography (TLC) to confirm the consumption of the starting material.

Quenching: Carefully quench the reaction by the slow addition of dilute hydrochloric acid.

Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate.

Combine the organic layers.

Washing: Wash the combined organic layers with water and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude product can be purified by column chromatography on silica gel to

yield pure 4-Bromo-2-ethylbenzaldehyde.

Chemical Reactivity and Synthetic Applications
The reactivity of 4-Bromo-2-ethylbenzaldehyde is governed by the interplay of its three

functional groups.

Reactions at the Aldehyde Group
The aldehyde functionality is a versatile electrophilic center that can undergo a wide range of

transformations:

Oxidation: It can be readily oxidized to the corresponding carboxylic acid, 4-bromo-2-

ethylbenzoic acid, using standard oxidizing agents like potassium permanganate or Jones

reagent.
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Reduction: The aldehyde can be reduced to the corresponding primary alcohol, (4-bromo-2-

ethylphenyl)methanol, using reducing agents such as sodium borohydride or lithium

aluminum hydride.

Nucleophilic Addition: It undergoes nucleophilic addition with Grignard reagents,

organolithium compounds, and other nucleophiles to form secondary alcohols.

Wittig Reaction: The Wittig reaction with phosphorus ylides provides a route to various

substituted styrenes.

Reductive Amination: Reaction with amines in the presence of a reducing agent (e.g.,

sodium triacetoxyborohydride) yields the corresponding secondary or tertiary amines.

Reactions Involving the Bromine Atom
The bromine atom on the aromatic ring is a key site for cross-coupling reactions, enabling the

formation of carbon-carbon and carbon-heteroatom bonds. This is particularly valuable in the

construction of complex molecular scaffolds for drug discovery.

Suzuki Coupling: Palladium-catalyzed cross-coupling with boronic acids or their esters is a

powerful method for introducing new aryl or vinyl groups at the 4-position.

Heck Coupling: Reaction with alkenes in the presence of a palladium catalyst can be used to

form substituted styrenes.

Sonogashira Coupling: Palladium- and copper-catalyzed coupling with terminal alkynes

yields aryl-substituted acetylenes.

Buchwald-Hartwig Amination: This palladium-catalyzed reaction allows for the formation of

C-N bonds by coupling with a wide range of primary and secondary amines.
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Aldehyde Reactions Bromine Reactions (Pd-catalyzed)

4-Bromo-2-ethylbenzaldehyde

Oxidation
(e.g., KMnO4)

[O]
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[H]
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Reductive Amination
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Substituted Styrene

Product

Substituted Benzylamine

Product

4-Aryl-2-ethylbenzaldehyde

Product
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Product
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Caption: Reactivity map of 4-Bromo-2-ethylbenzaldehyde.

Applications in Drug Discovery and Medicinal Chemistry
While specific, publicly documented applications of 4-Bromo-2-ethylbenzaldehyde are

emerging, its structural motifs are present in molecules of pharmaceutical interest.

Benzaldehyde derivatives, in general, are recognized as important intermediates in the

synthesis of a wide array of therapeutic agents.[5] Furthermore, some studies suggest that

benzaldehyde-containing compounds can act as absorption promoters for drugs with low

bioavailability by enhancing membrane permeability.[6] The presence of the bromo- and ethyl-

substituents on the benzaldehyde core allows for fine-tuning of steric and electronic properties,

which is a key aspect of modern drug design.

Safety, Handling, and Storage
As with any chemical reagent, proper safety precautions must be observed when handling 4-
Bromo-2-ethylbenzaldehyde.

Hazard Identification
Based on GHS classifications, 4-Bromo-2-ethylbenzaldehyde is associated with the following

hazards:
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H302: Harmful if swallowed.[1][2]

H315: Causes skin irritation.[1][2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[1][2]

Recommended Handling Procedures
Work in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, chemical-

resistant gloves, and a lab coat.[7]

Avoid inhalation of vapors and direct contact with skin and eyes.[7]

Wash hands thoroughly after handling.[7]

Storage Recommendations
Store in a tightly closed container in a cool, dry, and well-ventilated place.[8]

For long-term storage, it is recommended to keep the compound under an inert atmosphere

(e.g., argon or nitrogen) at 2-8°C.[2][3]

Keep away from incompatible materials such as strong oxidizing agents.

Conclusion
4-Bromo-2-ethylbenzaldehyde is a valuable and versatile building block for organic synthesis.

Its distinct substitution pattern provides multiple avenues for chemical modification, making it a

strategic starting material for the synthesis of complex target molecules in the pharmaceutical

and materials science sectors. A thorough understanding of its synthesis, reactivity, and

handling, as outlined in this guide, is essential for its safe and effective utilization in research

and development.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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